Cas no 28584-89-6 (Triimidazo[1,2-a:1',2'-c:1'',2''-e][1,3,5]triazine,2,3,6,7,10,11-hexahydro-)

• Product Name: Triimidazo[1,2-a:1',2'-c:1'',2''-e][1,3,5]triazine,2,3,6,7,10,11-hexahydro-
• CAS No: 28584-89-6
• MF: C₉H₁₂N₆
• MW: 204.231780052185
• CID: 268065
• PubChem ID: 243357
• Update Time: 2025-04-19

Triimidazo[1,2-a:1',2'-c:1'',2''-e][1,3,5]triazine,2,3,6,7,10,11-hexahydro- Chemical and Physical Properties

Names and Identifiers

• Triimidazo[1,2-a:1',2'-c:1'',2''-e][1,3,5]triazine,2,3,6,7,10,11-hexahydro-
• 2,3,6,7,10,11-hexahydro-triimidazo[1,2-a,1',2'-c,1'',2''-e][1,3,5]triazine
• 2,3,6,7,10,11-Hexahydrotriimidazo(1,2-a:1,2-c:1,2-e)(1,3,5)triazine
• 2,3,6,7,10,11-hexahydrotriimidazo[1,2-a:1',2'-c:1'',2''-e][1,3,5]triazine
• 2,3,6,7,10,11-Hexahydrotriimidazo[1,2-a:1,2-c:1,2-e][1,3,5]triazine
• 2,3,6,7,10,11-Hexahydrotriimidazo< 1,2-a:1',2'-c:1',2'-e> -s-triazin
• AC1L6BDR
• AC1Q4US7
• AR-1D2191
• CTK4G1730
• SureCN1316573
• TRIIMIDAZO(1,2-A:1',2'-C:1'',2''-E)(1,3,5)TRIAZINE, 2,3,6,7,10,11-HEXAHYDRO-
• CHEMBL4445753
• UNII-T47GN3NFW8
• NSC-53040
• DTXSID90182783
• SCHEMBL1316573
• T47GN3NFW8
• NSC 53040
• 28584-89-6
• NSC53040

• Inchi： 1S/C9H12N6/c1-4-13-7(10-1)14-5-2-12-9(14)15-6-3-11-8(13)15/h1-6H2
• InChI Key： KEJXVKYIGLPAHX-UHFFFAOYSA-N
• SMILES： N12CCN=C1N1CCN=C1N1CCN=C21

Computed Properties

• Exact Mass: 204.11256
• Monoisotopic Mass: 204.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• Density: 1.85
• Boiling Point: 316.1°C at 760 mmHg
• Flash Point: 145°C
• Refractive Index: 1.996
• PSA: 46.8
• LogP: -3.85920